molecular formula C16H12BrN3O2 B2929107 (Z)-N'-(5-bromo-2-oxoindolin-3-ylidene)-2-methylbenzohydrazide CAS No. 341017-13-8

(Z)-N'-(5-bromo-2-oxoindolin-3-ylidene)-2-methylbenzohydrazide

Cat. No.: B2929107
CAS No.: 341017-13-8
M. Wt: 358.195
InChI Key: LCJRSVWENJCWFC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Molecular Structure Analysis

The molecular structure of a compound provides information about the arrangement of atoms in the compound. Unfortunately, the specific molecular structure of “(Z)-N’-(5-bromo-2-oxoindolin-3-ylidene)-2-methylbenzohydrazide” is not provided in the sources I found .


Chemical Reactions Analysis

The chemical reactions involving “(Z)-N’-(5-bromo-2-oxoindolin-3-ylidene)-2-methylbenzohydrazide” are not explicitly mentioned in the sources I found .


Physical and Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, density, molecular formula, and molecular weight. Unfortunately, the specific physical and chemical properties of “(Z)-N’-(5-bromo-2-oxoindolin-3-ylidene)-2-methylbenzohydrazide” are not provided in the sources I found .

Scientific Research Applications

Synthetic Procedures and Medicinal Chemistry

Research in synthetic chemistry, particularly involving benzazoles and their derivatives, highlights the significance of developing new procedures to access compounds with potential therapeutic effects. Benzazoles and their derivatives, including guanidinobenzazoles, have shown a variety of biological activities and are used in clinical applications, suggesting a framework for exploring the synthesis and application of (Z)-N'-(5-bromo-2-oxoindolin-3-ylidene)-2-methylbenzohydrazide in medicinal chemistry (Rosales-Hernández et al., 2022).

Pharmacokinetics and Toxicity Profiles

The pharmacokinetic and toxicity profiles of structurally related compounds, such as mebendazole and praziquantel, provide a basis for assessing similar profiles in new compounds. Understanding these profiles is crucial for determining the therapeutic potential and safety of this compound (Dayan, 2003).

Drug Repurposing in Oncology

The concept of drug repurposing, as illustrated by the use of mebendazole in oncology, underscores the potential for existing drugs or compounds to be applied in new therapeutic contexts. This approach suggests that this compound could be explored for applications beyond its initially intended use, particularly in treating resistant tumor cells and influencing cancer stem cell dynamics (Guerini et al., 2019).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other compounds or systems. Unfortunately, the specific mechanism of action for “(Z)-N’-(5-bromo-2-oxoindolin-3-ylidene)-2-methylbenzohydrazide” is not provided in the sources I found .

Safety and Hazards

Information on the safety and hazards of a compound is crucial for handling and storage. Unfortunately, the specific safety and hazards information for “(Z)-N’-(5-bromo-2-oxoindolin-3-ylidene)-2-methylbenzohydrazide” is not provided in the sources I found .

Future Directions

The future directions of a compound refer to potential applications or areas of research. Unfortunately, the specific future directions for “(Z)-N’-(5-bromo-2-oxoindolin-3-ylidene)-2-methylbenzohydrazide” are not provided in the sources I found .

Properties

IUPAC Name

N-[(5-bromo-2-hydroxy-1H-indol-3-yl)imino]-2-methylbenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H12BrN3O2/c1-9-4-2-3-5-11(9)15(21)20-19-14-12-8-10(17)6-7-13(12)18-16(14)22/h2-8,18,22H,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NIZILLNZVKUWEX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=CC=C1C(=O)N=NC2=C(NC3=C2C=C(C=C3)Br)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H12BrN3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

358.19 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.